Cas no 684648-90-6 (N-cycloheptyl-3-nitro-pyridin-2-amine)

N-cycloheptyl-3-nitro-pyridin-2-amine structure
684648-90-6 structure
Product Name:N-cycloheptyl-3-nitro-pyridin-2-amine
CAS No:684648-90-6
MF:C12H19N3
MW:205.299362421036
CID:1728333
PubChem ID:21973799
Update Time:2025-04-21

N-cycloheptyl-3-nitro-pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-cycloheptyl-3-nitro-pyridin-2-amine
    • LogP
    • DB-014928
    • 684648-90-6
    • SCHEMBL5800694
    • Inchi: 1S/C12H19N3/c13-11-8-5-9-14-12(11)15-10-6-3-1-2-4-7-10/h5,8-10H,1-4,6-7,13H2,(H,14,15)
    • InChI Key: UFMTYHVKVYSRSB-UHFFFAOYSA-N
    • SMILES: N(C1C(=CC=CN=1)N)C1CCCCCC1

Computed Properties

  • Exact Mass: 235.13221
  • Monoisotopic Mass: 205.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • PSA: 68.06
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